Cas no 89156-89-8 (H-Asp-β-Ala-OH)

• Product Name: H-Asp-β-Ala-OH
• CAS No: 89156-89-8
• MF: C₇H₁₂N₂O₅
• MW: 204.180582046509
• CID: 711158
• Update Time: 2023-11-22

H-Asp-β-Ala-OH Chemical and Physical Properties

Names and Identifiers

• b-Alanine, L-a-aspartyl-
• H-ASP-B-ALA-OH
• H-asp-beta-ala-oh
• H-Asp-β-Ala-OH
• (S)-3-amino-4-(2-carboxyethylamino)-4-oxobutanoic acid
• (3S)-3-Amino-4-(2-carboxyethylamino)-4-oxobutanoic acid

• Inchi： 1S/C7H12N2O5/c8-4(3-6(12)13)7(14)9-2-1-5(10)11/h4H,1-3,8H2,(H,9,14)(H,10,11)(H,12,13)/t4-/m0/s1
• InChI Key： QEBITXUQTVPCSL-BYPYZUCNSA-N
• SMILES： O=C([C@H](CC(=O)O)N)NCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 240
• Topological Polar Surface Area: 130